Cas no 27306-78-1 (Polyalkyleneoxide modified heptamethyltrisiloxane)

• Product Name: Polyalkyleneoxide modified heptamethyltrisiloxane
• CAS No: 27306-78-1
• MF: C₁₃H₃₄O₄Si₃
• MW: 338.663167476654
• MDL: MFCD00285093
• CID: 53121
• PubChem ID: 197160
• Update Time: 2025-04-18

Polyalkyleneoxide modified heptamethyltrisiloxane Chemical and Physical Properties

Names and Identifiers

• Polyalkyleneoxide modified heptamethyltrisiloxane
• 3-[Methoxypoly(ethoxy)]propyl-methyl-bis(trimethylsilyloxy)silane
• Polyethyleneglycols methyl 3-[1,3,3,3-tetramethyl-1-(trimethylsiloxy) disiloxanyl]propyl ether
• 3-(2-methoxyethoxy)propyl-methyl-bis(trimethylsilyloxy)silane
• DIMETHYLSILOXANE-ETHYLENE OXIDE BLOCK COPOLYMER
• 2-[methoxy(polyethyleneoxy)propyl]heptamethyltrisiloxane
• 3-[3-(2-methoxyethoxy)propyl]-1,1,1,3,5,5,5-heptamethyltrisiloxane
• MFCD00285093
• SCHEMBL577857
• Silwet L 77
• 27306-78-1
• Polyether modified heptamethyltrisiloxane
• DIMETHYLSILOXANE-(60-70% ETHYLENE OXIDE) BLOCK COPOLYMER, 20 cSt
• 2-[Methoxy(Polyethyleneoxy)6-9Propyl]Heptamethyltrisiloxane, Tech-90
• Polyalkyleneoxidemodifiedheptamethyltrisiloxane
• JQRXTVACLHSVTF-UHFFFAOYSA-N

• MDL： MFCD00285093
• Inchi： 1S/C13H34O4Si3/c1-14-11-12-15-10-9-13-20(8,16-18(2,3)4)17-19(5,6)7/h9-13H2,1-8H3
• InChI Key： JQRXTVACLHSVTF-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCOCCOC)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 338.176
• Monoisotopic Mass: 338.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2

Experimental Properties

• Density: 1.035 g/mL at 25 °C
• Melting Point: −14 °C
• Boiling Point: 200 13mm
• Flash Point: >230 °F
• Refractive Index: n20/D 1.455
• PSA: 36.92000
• LogP: 3.81450

Polyalkyleneoxide modified heptamethyltrisiloxane Security Information

• Hazardous Material transportation number：2987
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• TSCA：Yes